Cas no 450360-92-6 (2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide)

• Product Name: 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide
• CAS No: 450360-92-6
• MF: C₁₂H₁₀ClFN₂OS
• MW: 284.737003803253
• CID: 3071915
• PubChem ID: 3133053
• Update Time: 2025-06-12

2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(5-(4-fluorobenzyl)thiazol-2-yl)acetamide
• 2-chloro-N-{5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl}acetamide
• STK952836
• 2-CHLORO-N~1~-[5-(4-FLUOROBENZYL)-1,3-THIAZOL-2-YL]ACETAMIDE
• EN300-47677
• SR-01000367133
• ATA36092
• AKOS000301271
• 2-Chloro-N-[5-(4-fluoro-benzyl)-thiazol-2-yl]-acetamide
• 2-chloro-n-[5-(4-fluorobenzyl)-1,3-thiazol-2-yl]acetamide
• Z57453877
• 895-679-0
• 2-chloro-N-(5-((4-fluorophenyl)methyl)-1,3-thiazol-2-yl)acetamide
• SR-01000367133-1
• 450360-92-6
• 2-chloro-N-[5-[(4-fluorophenyl)methyl]-1,3-thiazol-2-yl]acetamide
• 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide

• MDL： MFCD02344392
• Inchi： 1S/C12H10ClFN2OS/c13-6-11(17)16-12-15-7-10(18-12)5-8-1-3-9(14)4-2-8/h1-4,7H,5-6H2,(H,15,16,17)
• InChI Key： DQSXBGDQZPPDSC-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC=C(CC2C=CC(=CC=2)F)S1)=O

Computed Properties

• Exact Mass: 284.0186400Da
• Monoisotopic Mass: 284.0186400Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide

Comprehensive Overview of 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide (CAS No. 450360-92-6)

2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide (CAS No. 450360-92-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique thiazole core, a fluorophenyl group, and a chloroacetamide moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The structural complexity of 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide allows it to interact with biological systems in distinct ways. Its fluorophenyl group enhances lipophilicity, improving membrane permeability—a critical factor in drug design. Meanwhile, the thiazole ring contributes to its stability and binding affinity, traits highly sought after in small-molecule therapeutics. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in precision medicine and targeted therapy development.

In agrochemical applications, CAS No. 450360-92-6 is investigated for its potential as a crop protection agent. The chloroacetamide segment may confer herbicidal or fungicidal properties, aligning with the growing demand for sustainable agriculture solutions. As climate change intensifies pest resistance, compounds like this offer promising avenues for next-generation pesticides with reduced environmental impact.

Synthetic routes to 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide often involve multi-step reactions, including condensation and halogenation processes. Optimizing these methods for green chemistry compliance—such as using catalytic reagents or solvent-free conditions—is a key focus area. This aligns with broader industry trends toward eco-friendly synthesis, a frequent search query among chemists and sustainability advocates.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. Such rigorous quality control is essential given its potential use in high-throughput screening libraries. The rise of AI-driven drug discovery has further amplified interest in well-characterized building blocks like this, as they accelerate virtual screening workflows.

Regulatory considerations for CAS No. 450360-92-6 emphasize compliance with REACH and GMP standards, particularly for pharmaceutical applications. Researchers frequently search for safety data sheets (SDS) and handling protocols, underscoring the need for transparent documentation. Its non-hazardous classification under normal conditions makes it a practical choice for laboratory use.

Market projections suggest growing demand for fluorinated thiazole derivatives, driven by their utility in bioconjugation and proteomics. The compound’s compatibility with click chemistry techniques also positions it as a valuable tool for chemical biology studies. These applications resonate with trending topics like personalized medicine and diagnostic probe development.

In summary, 2-Chloro-N-{5-(4-Fluorophenyl)Methyl-1,3-Thiazol-2-Yl}Acetamide represents a nexus of innovation across multiple disciplines. Its structural features address contemporary challenges in drug bioavailability and agrochemical efficacy, while synthetic advancements align with circular economy principles. As research continues, this compound is poised to play a pivotal role in addressing global health and food security challenges.